Cas no 2412952-88-4 (Sugammadex Impurity 52)

• Product Name: Sugammadex Impurity 52
• CAS No: 2412952-88-4
• MF: C₇₃H₁₁₄O₄₈S₈
• MW: 2016.17747831345
• CID: 4761596
• Update Time: 2022-07-26

Sugammadex Impurity 52 Chemical and Physical Properties

Names and Identifiers

• Sugammadex Impurity 52

• Inchi： 1S/C73H114O48S8/c1-105-41(88)9-17-129-25-33-65-49(96)57(104)73(113-33)120-64-32(24-128-16-8-40(86)87)111-71(55(102)47(64)94)118-62-30(22-126-14-6-38(82)83)109-69(53(100)45(62)92)116-60-28(20-124-12-4-36(78)79)107-67(51(98)43(60)90)114-58-26(18-122-10-2-34(74)75)106-66(50(97)42(58)89)115-59-27(19-123-11-3-35(76)77)108-68(52(99)44(59)91)117-61-29(21-125-13-5-37(80)81)110-70(54(101)46(61)93)119-63-31(23-127-15-7-39(84)85)112-72(121-65)56(103)48(63)95/h26-33,42-73,89-104H,2-25H2,1H3,(H,74,75)(H,76,77)(H,78,79)(H,80,81)(H,82,83)(H,84,85)(H,86,87)/t26-,27-,28-,29-,30-,31-,32-,33-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-/m1/s1
• InChI Key： REFMDRMDNBMBPM-JYXRZGTCSA-N
• SMILES： C([C@H]1O[C@]2([H])O[C@@]3([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]4([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]5([H])[C@@H]([C@@H](O)[C@@]([H])(O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CSCCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CSCCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CSCCC(=O)O)O[C@@]6([H])[C@H](O)[C@@H](O)[C@]([H])(O[C@@H]6CSCCC(=O)O)O[C@@]1([H])[C@@H]([C@H]2O)O)O[C@@H]5CSCCC(=O)O)O)O[C@@H]4CSCCC(=O)O)O)O[C@@H]3CSCCC(=O)O)O)SCCC(=O)OC